Cas no 81303-59-5 (5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 81303-59-5
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 871692
• PubChem ID: 45084740
• Update Time: 2025-10-21

5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid,5-cyano-1-methyl-(9CI)
• 5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid
• Z1946684538

• Inchi： 1S/C6H5N3O2/c1-9-5(2-7)4(3-8-9)6(10)11/h3H,1H3,(H,10,11)
• InChI Key： APYZHOYUMGSTHY-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 401.9±30.0 °C at 760 mmHg
• Flash Point: 196.9±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid

Professional Introduction to 5-Cyano-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS No. 81303-59-5)

5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid, with the CAS number 81303-59-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and material science. The compound's unique combination of a cyano group, a methyl substituent, and a pyrazole core makes it a valuable intermediate for synthesizing various biologically active molecules.

The< strong>pyrazole scaffold is a prominent motif in medicinal chemistry, known for its presence in numerous pharmacologically relevant compounds. Pyrazole derivatives exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups, such as the cyano and carboxylic acid moieties in 5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid, further enhances its utility as a building block for more complex molecular architectures.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The< strong>5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid molecule has been explored in several research studies for its potential role in modulating biological pathways. For instance, studies have demonstrated its utility in the synthesis of inhibitors targeting enzymes involved in metabolic disorders. The cyano group, in particular, serves as a versatile handle for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic properties.

The< strong>carboxylic acid functionality in the compound not only provides a site for chemical modification but also contributes to its solubility and bioavailability. This characteristic makes it an attractive candidate for pharmaceutical development, where solubility is often a critical factor determining drug efficacy. Researchers have leveraged this property to design prodrugs and conjugates that enhance delivery and absorption profiles.

One of the most compelling aspects of 5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. The pyrazole core can be further modified through various chemical reactions, such as condensation, alkylation, and acylation, to generate diverse derivatives. These derivatives have been investigated for their potential applications in agrochemicals and specialty chemicals, showcasing the compound's broad utility beyond pharmaceuticals.

The< strong>CAS number 81303-59-5 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized nomenclature is essential for researchers who need to reference specific chemical entities reliably. The CAS registry system plays a crucial role in facilitating global collaboration by providing a common language for chemical substances.

In conclusion, 5-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid represents a promising compound with significant potential in drug discovery and synthetic chemistry. Its unique structural features and functional groups make it an invaluable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in the chemical and pharmaceutical industries is likely to grow even further.